Cas no 1189898-82-5 (8-(2,4-difluorobenzenesulfonyl)-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one)

• Product Name: 8-(2,4-difluorobenzenesulfonyl)-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• CAS No: 1189898-82-5
• MF: C₁₉H₁₇F₂N₃O₃S
• MW: 405.418390035629
• CID: 5391488
• Update Time: 2025-06-16

8-(2,4-difluorobenzenesulfonyl)-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 8-[(2,4-Difluorophenyl)sulfonyl]-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 8-(2,4-difluorobenzenesulfonyl)-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• Inchi： 1S/C19H17F2N3O3S/c20-14-6-7-16(15(21)12-14)28(26,27)24-10-8-19(9-11-24)22-17(18(25)23-19)13-4-2-1-3-5-13/h1-7,12H,8-11H2,(H,23,25)
• InChI Key： XFBGMSRIDFNNQB-UHFFFAOYSA-N
• SMILES： N1C2(CCN(S(C3=CC=C(F)C=C3F)(=O)=O)CC2)N=C(C2=CC=CC=C2)C1=O

Experimental Properties

• Density: 1.48±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.32±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 8-(2,4-difluorobenzenesulfonyl)-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one

Introduction to 8-(2,4-difluorobenzenesulfonyl)-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one (CAS No. 1189898-82-5)

The compound 8-(2,4-difluorobenzenesulfonyl)-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one, identified by its CAS number 1189898-82-5, represents a significant advancement in the field of medicinal chemistry and pharmaceutical innovation. This heterocyclic spirocyclic structure combines a triazaspiro framework with functional groups that exhibit remarkable biological activity. The presence of a 2,4-difluorobenzenesulfonyl moiety and a phenyl substituent on the triazaspiro scaffold contributes to its unique chemical properties and potential therapeutic applications.

Recent research in the domain of spirocyclic compounds has highlighted their versatility as pharmacophores due to their rigid three-dimensional structures, which can enhance binding affinity and selectivity in biological targets. The triazaspiro[4.5]dec-3-en-2-one core of this compound is particularly noteworthy, as it has been shown to interact with various enzymes and receptors with high specificity. The sulfonyl group further modulates the electronic properties of the molecule, making it an attractive candidate for further derivatization and optimization.

In the context of modern drug discovery, this compound has garnered attention for its potential in addressing unmet medical needs. Studies have demonstrated that derivatives of the triazaspiro scaffold exhibit inhibitory activity against several key enzymes involved in inflammatory pathways and cancer metabolism. The fluorine atoms in the 2,4-difluorobenzenesulfonyl group play a crucial role in enhancing metabolic stability and improving oral bioavailability, which are critical factors for successful drug development.

The phenyl substituent at the 3-position of the triazaspiro ring contributes to hydrophobic interactions with biological targets, further enhancing binding affinity. This structural feature has been leveraged in the design of novel inhibitors targeting protein-protein interactions (PPIs) relevant to neurological disorders and oncology. The spirocyclic nature of the molecule also imparts conformational rigidity, which can be advantageous in achieving high binding entropy and enthalpy for drug-receptor interactions.

Advances in computational chemistry have enabled more efficient virtual screening and molecular docking studies for this class of compounds. The combined use of quantum mechanical calculations and molecular dynamics simulations has provided insights into the binding mechanisms of 8-(2,4-difluorobenzenesulfonyl)-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one with its intended biological targets. These computational approaches have guided synthetic strategies aimed at optimizing potency while minimizing off-target effects.

Experimental validation through biochemical assays has corroborated the theoretical predictions regarding the biological activity of this compound. Preliminary in vitro studies have revealed promising results in modulating key signaling pathways associated with chronic diseases such as cancer and neurodegeneration. The dual functionality provided by the sulfonyl and phenyl groups allows for fine-tuning of pharmacokinetic properties, including solubility and permeability across biological membranes.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of synthetic chemists in constructing complex heterocyclic frameworks. Key synthetic strategies include ring-closure reactions to form the spirocyclic core, followed by functional group interconversions to introduce the desired substituents. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, aligning with green chemistry principles.

Future directions in research on this compound may involve exploring its potential as a lead molecule for drug development or as a building block for libraries of derivatives with enhanced pharmacological profiles. The integration of artificial intelligence (AI) tools into drug discovery pipelines has accelerated the identification of novel analogs with improved properties through machine learning-driven virtual screening campaigns.

The structural motifs present in 8-(2,4-difluorobenzenesulfonyl)-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one are not only biologically relevant but also aesthetically appealing from a medicinal chemistry perspective. The balance between rigidity and flexibility inherent in spirocyclic compounds allows for precise tuning of interactions with biological targets while maintaining chemical stability under physiological conditions.

In conclusion, this compound exemplifies how innovative molecular design can yield promising candidates for therapeutic intervention across multiple disease areas. Its unique structural features combined with functional groups that enhance bioactivity make it a valuable asset in ongoing pharmaceutical research efforts aimed at developing next-generation therapeutics.